Cas no 161974-20-5 (3-Penten-2-one,3-ethoxy-4-methyl-)

• Product Name: 3-Penten-2-one,3-ethoxy-4-methyl-
• CAS No: 161974-20-5
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 109863
• Update Time: 2024-01-24

3-Penten-2-one,3-ethoxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Penten-2-one,3-ethoxy-4-methyl-
• 3-Penten-2-one, 3-ethoxy-4-methyl- (9CI)
• 3-Penten-2-one, 3-ethoxy-4-methyl-

• Inchi： 1S/C8H14O2/c1-5-10-8(6(2)3)7(4)9/h5H2,1-4H3
• InChI Key： VKSFJNSCECYFRE-UHFFFAOYSA-N
• SMILES： CC(=O)/C(/OCC)=C(/C)\C

Computed Properties

• Exact Mass: 142.09942
• Monoisotopic Mass: 142.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• PSA: 26.3